Cas no 6668-56-0 (4-fluoro-3-nitrobenzene-1-sulfonyl chloride)

• Product Name: 4-fluoro-3-nitrobenzene-1-sulfonyl chloride
• CAS No: 6668-56-0
• MF: C₆H₃ClFNO₄S
• MW: 239.608722925186
• MDL: MFCD06342770
• CID: 837977
• PubChem ID: 2782799
• Update Time: 2025-05-22

4-fluoro-3-nitrobenzene-1-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 4-FLUORO-3-NITROBENZENESULFONYL CHLORIDE
• 4-FLUORO-3-NITROBENZENESULPHONYL CHLORIDE
• 4-FLUORO-3-NITROBENZENE-1-SULFONYL CHLORIDE
• 4-Fluoro-3-nitrophenylsulfonyl chloride
• 4-Fluoro-3-nitrobenzenesulfonylChloride
• Benzenesulfonyl chloride, 4-fluoro-3-nitro-
• RRONENSZKCGROA-UHFFFAOYSA-N
• SBB099148
• 6168AJ
• chloro(4-fluoro-3-nitrophenyl)sulfone
• AB23749
• NE59520
• SY037314
• AKOS000199883
• MFCD06342770
• 6668-56-0
• DTXSID10382304
• EN300-10260
• A12740
• 4-fluoro-3-nitrobenzenesulfonyl chloride, AldrichCPR
• 4-fluoro-3-nitro-benzenesulfonyl Chloride
• 5-(Chlorosulphonyl)-2-fluoronitrobenzene
• SCHEMBL377111
• Z57000539
• PS-10818
• CS-0006936
• A867403
• 4-Fluoro-3-nitrobenzene-1-sulfonyl chloride;
• 4-fluoro-3-nitrobenzene-1-sulfonyl chloride

• MDL： MFCD06342770
• Inchi： 1S/C6H3ClFNO4S/c7-14(12,13)4-1-2-5(8)6(3-4)9(10)11/h1-3H
• InChI Key： RRONENSZKCGROA-UHFFFAOYSA-N
• SMILES： ClS(C1C=CC(=C(C=1)[N+](=O)[O-])F)(=O)=O

Computed Properties

• Exact Mass: 238.9455346g/mol
• Monoisotopic Mass: 238.9455346g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 322
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 88.3
• XLogP3: 1.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonyl compounds Benzenesulfonyl halides

Additional information on 4-fluoro-3-nitrobenzene-1-sulfonyl chloride

4-Fluoro-3-Nitrobenzene-1-Sulfonyl Chloride (CAS No: 6668-56-0)

4-Fluoro-3-Nitrobenzene-1-Sulfonyl Chloride, also known by its CAS registry number CAS No: 6668-56-0, is a highly reactive organic compound with significant applications in various fields of chemistry. This compound is characterized by its sulfonyl chloride functional group, which makes it a valuable intermediate in the synthesis of sulfonamides, sulfonates, and other derivatives. The molecule consists of a benzene ring substituted with a fluorine atom at the 4-position, a nitro group at the 3-position, and a sulfonyl chloride group at the 1-position. These substituents contribute to its unique chemical properties and reactivity.

The synthesis of 4-fluoro-3-nitrobenzene-1-sulfonyl chloride typically involves the sulfonation of the corresponding aromatic compound followed by chlorination. The presence of electron-withdrawing groups such as nitro and fluoro enhances the electrophilic substitution reactions on the aromatic ring, making this compound highly versatile in organic synthesis. Recent studies have explored its use in the development of novel pharmaceutical agents, where its reactivity and selectivity play crucial roles in forming bioactive molecules.

In terms of chemical properties, 4-fluoro-3-nitrobenzene-1-sulfonyl chloride is a white crystalline solid with a melting point of approximately 95°C. It is sparingly soluble in water but dissolves readily in organic solvents such as dichloromethane and diethyl ether. The sulfonyl chloride group renders the compound highly reactive towards nucleophiles, making it an excellent electrophile in various substitution reactions. For instance, it can react with alcohols to form sulfonate esters or with amines to produce sulfonamides, which are widely used in drug design and materials science.

The application of 4-fluoro-3-nitrobenzene-1-sulfonyl chloride extends beyond organic synthesis. Recent research has highlighted its potential in the development of advanced materials, such as high-performance polymers and electronic materials. Its ability to form stable bonds with various functional groups makes it an ideal building block for constructing complex molecular architectures. Moreover, its electron-withdrawing substituents enhance the stability and reactivity of the resulting materials, making them suitable for applications in nanotechnology and optoelectronics.

In addition to its synthetic applications, 4-fluoro-3-nitrobenzene-1-sulfonyl chloride has been studied for its role in catalytic processes. Researchers have investigated its ability to act as a catalyst in various organic transformations, particularly in Friedel-Crafts alkylation and acylation reactions. The presence of the nitro group enhances the acidity of the hydrogen atoms on the benzene ring, facilitating these reactions under mild conditions. This property has led to its use in green chemistry initiatives, where it helps reduce energy consumption and waste generation during chemical synthesis.

The safety and handling of 4-fluoro-3-nitrobenzene-1-sulfonyl chloride require careful consideration due to its reactive nature. It is essential to handle this compound under inert atmospheric conditions to prevent unwanted side reactions. Proper ventilation and protective equipment should be used during storage and manipulation to ensure worker safety. Despite these precautions, the compound's benefits far outweigh its handling challenges, making it an indispensable tool in modern chemical research.

In conclusion, 4-fluoro-3-nitrobenzene-1-sulfonyl chloride (CAS No: 6668-56-0) is a versatile and valuable compound with wide-ranging applications in organic synthesis, pharmaceuticals, materials science, and catalysis. Its unique combination of functional groups provides researchers with a powerful tool for designing novel molecules and materials with tailored properties. As ongoing research continues to uncover new uses for this compound, its importance in both academic and industrial settings is expected to grow significantly.